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Compound of Interest

Compound Name: 1-Ethylpyrazole-4-boronic acid

Cat. No.: B1589016

An In-Depth Technical Guide to 1-Ethylpyrazole-4-boronic acid: A Core Building Block for
Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the pyrazole scaffold stands out as a
"privileged structure,"” a molecular framework that consistently appears in a wide array of
pharmacologically active compounds.[1][2] Its presence in numerous FDA-approved drugs—
ranging from anti-inflammatory agents like celecoxib to anticoagulants like apixaban—
underscores its importance in engaging biological targets and conferring favorable
pharmacokinetic properties.[1] The strategic functionalization of this heterocyclic core is
therefore a cornerstone of drug design and development.

1-Ethylpyrazole-4-boronic acid (CAS: 847818-56-8) has emerged as an indispensable
reagent for this purpose. As a versatile building block, it provides a direct and efficient route to
introduce the 1-ethylpyrazole moiety into complex molecular architectures. This guide, written
from the perspective of a senior application scientist, offers a comprehensive technical
overview of its core properties, synthesis, and critical applications, with a detailed focus on its
use in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction—a foundational tool for
modern synthetic chemists.
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Compound Profile and Physicochemical Properties

Accurate characterization is the bedrock of reproducible science. The key identifiers and

physical properties of 1-Ethylpyrazole-4-boronic acid are summarized below.

Property Value Source(s)
CAS Number 847818-56-8 [3][41[5]
Molecular Formula CsH9BN20:2 [31[41[5]
Molecular Weight 139.95 g/mol [3B1141[5]
Synonyms 1—e->thyl—1H—pyrazoI—4—yIboronic 3]

acid
Physical Form Solid [31[6]
Purity (Typical) >95% [41051[7]

N Store in freezer (-20°C) under
Storage Conditions ]
an inert atmosphere

[3][6]

Strategic Synthesis of 1-Ethylpyrazole-4-boronic

acid

Understanding the synthesis of a key reagent provides insight into potential impurities and

handling requirements. A common and industrially relevant route to 1-alkylpyrazole-4-boronic

acids and their more stable pinacol esters involves a three-step sequence starting from

pyrazole itself.[8]
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Step 1: Electrophilic Iodination

Pyrazole

I2, H202

G-Iodopyrazole)

Step 2: N-Alkylation

G-Iodopyrazole)

aloethane (e.g., C2HsI)
Base

G—Ethyl—4—iodopyrazole)

Step 3: Borylation

(I—Ethyl—4—iodopyrazola

1. i-PrMgCl
2. B(Oi-Pr)3 or Pinacol diboron

1-Ethylpyrazole-4-boronic acid
or Pinacol Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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